Cas no 61543-66-6 (2(3H)-Benzofuranone, hexahydro-3-methylene-5-oxo-, trans-)

• Product Name: 2(3H)-Benzofuranone, hexahydro-3-methylene-5-oxo-, trans-
• CAS No: 61543-66-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 475581
• PubChem ID: 71394787
• Update Time: 2025-04-19

2(3H)-Benzofuranone, hexahydro-3-methylene-5-oxo-, trans- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, hexahydro-3-methylene-5-oxo-, trans-
• (3aS,7aR)-3-methylidene-4,6,7,7a-tetrahydro-3aH-1-benzofuran-2,5-dione
• (3aS,7aR)-3-Methylidenetetrahydro-1-benzofuran-2,5(3H,4H)-dione
• DTXSID10816457
• 61543-66-6

• Inchi： 1S/C9H10O3/c1-5-7-4-6(10)2-3-8(7)12-9(5)11/h7-8H,1-4H2/t7-,8+/m0/s1
• InChI Key： VHSMWCJECZOBFJ-JGVFFNPUSA-N
• SMILES： O1C(C(=C)[C@@H]2CC(CC[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37